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Compound of Interest

Compound Name: GSK2188931B

Cat. No.: B1191767

Topic: Recommended Dosage of GSK2188931B for In Vivo Studies in Mice

Audience: Researchers, scientists, and drug development professionals.

Introduction

GSK2188931B is a potent and selective inhibitor of soluble epoxide hydrolase (SEH). This
enzyme plays a crucial role in the metabolism of arachidonic acid, converting anti-inflammatory
and vasodilatory epoxyeicosatrienoic acids (EETSs) into their less active dihydroxy derivatives.
By inhibiting sEH, GSK2188931B increases the bioavailability of EETs, thereby offering
therapeutic potential in cardiovascular and inflammatory diseases. These application notes
provide a summary of the recommended dosage of GSK2188931B for in vivo studies in mice,
based on available preclinical data, along with detailed experimental protocols and a
visualization of the relevant signaling pathway.

Data Presentation

Table 1: Recommended Dosage of GSK2188931B in
Rodent Models
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Note on Mouse Dosage Calculation: The recommended dosage for mice is extrapolated from
the effective dose in rats using body surface area (BSA) normalization. The conversion factor
from rat to mouse is approximately 2. A direct in vivo study in mice has not been identified in
the public domain. Researchers should consider this calculated dose as a starting point and
perform dose-ranging studies to determine the optimal dosage for their specific mouse model
and experimental endpoints.

Experimental Protocols

Protocol 1: Administration of GSK2188931B in
Medicated Chow (based on Rat Studies)

This protocol is adapted from the methodology described by Kompa et al. (2013) for rats and
can be used as a basis for mouse studies.

Objective: To achieve a systemic therapeutic concentration of GSK2188931B through oral
administration mixed with standard rodent chow.

Materials:

o« GSK2188931B
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Standard rodent chow powder

Water

Pill press or pellet maker (optional)

Drying oven
Procedure:
e Dose Calculation:

o Determine the average daily food consumption of the mice to be treated (typically 3-5
grams for an adult mouse).

o Calculate the total amount of GSK2188931B needed per kilogram of chow to achieve the
target dose of ~160 mg/kg/day.

» Example Calculation: For a 25g mouse eating 4g of chow per day, the daily dose would
be (160 mg/kg) * (0.025 kg) = 4 mg. The concentration in the chow should be 4 mg of
drug per 4 g of chow, or 1 gram of GSK2188931B per kilogram of chow.

e Preparation of Medicated Chow:

o Thoroughly mix the calculated amount of GSK2188931B with the powdered rodent chow
until a homogenous mixture is achieved.

o Slowly add a small amount of water to the mixture to form a dough-like consistency.

o If desired, use a pill press or pellet maker to form chow pellets. Alternatively, the dough
can be spread into a thin layer on a baking sheet.

o Dry the medicated chow in a drying oven at a low temperature (e.g., 50-60°C) until it is
completely dry and hardened.

o Store the medicated chow in an airtight container at 4°C, protected from light.

¢ Administration:
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o Provide the medicated chow to the mice ad libitum as their sole food source.

o Monitor food intake and body weight regularly to ensure adequate drug consumption and
to detect any potential adverse effects.

Vehicle Control: Prepare a control chow using the same procedure but without the addition of
GSK2188931B.

Mandatory Visualization

Signaling Pathway of Soluble Epoxide Hydrolase (sEH)
Inhibition

Click to download full resolution via product page

Caption: Signaling pathway of sEH inhibition by GSK2188931B.

Experimental Workflow for In Vivo Efficacy Study
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Caption: Experimental workflow for a typical in vivo study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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